Cas no 415954-58-4 (1-{4-[(cyclohexylmethyl)amino]piperidin-1-yl}ethan-1-one)
415954-58-4 structure
Product Name:1-{4-[(cyclohexylmethyl)amino]piperidin-1-yl}ethan-1-one
CAS No:415954-58-4
MF:C14H26N2O
MW:238.369043827057
CID:5730664
Update Time:2023-11-21
1-{4-[(cyclohexylmethyl)amino]piperidin-1-yl}ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- F1967-9416
- starbld0019918
- AKOS005900380
- 1-{4-[(cyclohexylmethyl)amino]piperidin-1-yl}ethan-1-one
- 1-[4-(cyclohexylmethylamino)piperidin-1-yl]ethanone
- 1-(4-((Cyclohexylmethyl)amino)piperidin-1-yl)ethan-1-one
- 415954-58-4
- Oprea1_166483
- Ethanone, 1-[4-[(cyclohexylmethyl)amino]-1-piperidinyl]-
-
- Inchi: 1S/C14H26N2O/c1-12(17)16-9-7-14(8-10-16)15-11-13-5-3-2-4-6-13/h13-15H,2-11H2,1H3
- InChI Key: SKLJRGSTNQRINH-UHFFFAOYSA-N
- SMILES: O=C(C)N1CCC(CC1)NCC1CCCCC1
Computed Properties
- Exact Mass: 238.204513457g/mol
- Monoisotopic Mass: 238.204513457g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 1.01±0.1 g/cm3(Predicted)
- Boiling Point: 387.4±35.0 °C(Predicted)
- pka: 9.94±0.20(Predicted)
1-{4-[(cyclohexylmethyl)amino]piperidin-1-yl}ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C149966-100mg |
1-{4-[(cyclohexylmethyl)amino]piperidin-1-yl}ethan-1-one |
415954-58-4 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C149966-500mg |
1-{4-[(cyclohexylmethyl)amino]piperidin-1-yl}ethan-1-one |
415954-58-4 | 500mg |
$ 365.00 | 2022-06-06 | ||
| TRC | C149966-1g |
1-{4-[(cyclohexylmethyl)amino]piperidin-1-yl}ethan-1-one |
415954-58-4 | 1g |
$ 570.00 | 2022-06-06 | ||
| Life Chemicals | F1967-9416-0.25g |
1-{4-[(cyclohexylmethyl)amino]piperidin-1-yl}ethan-1-one |
415954-58-4 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
| Life Chemicals | F1967-9416-0.5g |
1-{4-[(cyclohexylmethyl)amino]piperidin-1-yl}ethan-1-one |
415954-58-4 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
| Life Chemicals | F1967-9416-1g |
1-{4-[(cyclohexylmethyl)amino]piperidin-1-yl}ethan-1-one |
415954-58-4 | 95%+ | 1g |
$580.0 | 2023-09-06 | |
| Life Chemicals | F1967-9416-2.5g |
1-{4-[(cyclohexylmethyl)amino]piperidin-1-yl}ethan-1-one |
415954-58-4 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
| Life Chemicals | F1967-9416-5g |
1-{4-[(cyclohexylmethyl)amino]piperidin-1-yl}ethan-1-one |
415954-58-4 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
| Life Chemicals | F1967-9416-10g |
1-{4-[(cyclohexylmethyl)amino]piperidin-1-yl}ethan-1-one |
415954-58-4 | 95%+ | 10g |
$2675.0 | 2023-09-06 |
1-{4-[(cyclohexylmethyl)amino]piperidin-1-yl}ethan-1-one Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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